Cas no 53630-63-0 (Pentanedioic acid, 3-oxo-, bis(2-methylpropyl) ester)

• Product Name: Pentanedioic acid, 3-oxo-, bis(2-methylpropyl) ester
• CAS No: 53630-63-0
• MF: C₁₃H₂₂O₅
• MW: 258.310784816742
• CID: 356816
• PubChem ID: 12307590
• Update Time: 2025-04-19

Pentanedioic acid, 3-oxo-, bis(2-methylpropyl) ester Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 3-oxo-, bis(2-methylpropyl) ester
• bis(2-methylpropyl) 3-oxopentanedioate
• 53630-63-0
• DTXSID00486961

• Inchi： 1S/C13H22O5/c1-9(2)7-17-12(15)5-11(14)6-13(16)18-8-10(3)4/h9-10H,5-8H2,1-4H3
• InChI Key： QYWRAHFLSIWOQT-UHFFFAOYSA-N
• SMILES： O(C(CC(CC(=O)OCC(C)C)=O)=O)CC(C)C

Computed Properties

• Exact Mass: 258.14676
• Monoisotopic Mass: 258.14672380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.67